Cas no 1806297-52-8 (Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate
• CAS No: 1806297-52-8
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4958398
• Update Time: 2025-05-23

Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-17-10(16)6-3-4-8(19)9(7(6)5-15)18-11(12,13)14/h3-4,19H,2H2,1H3
• InChI Key： KNJOXAYDPJSXRR-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=C(C#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate

Ethyl 2-Cyano-4-Mercapto-3-(Trifluoromethoxy)Benzoate (CAS No. 1806297-52-8)

Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate, with the CAS registry number 1806297-52-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its benzoate backbone, which serves as a platform for attaching functional groups such as cyano, mercapto, and trifluoromethoxy substituents. These substituents endow the molecule with distinctive reactivity and physicochemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for large-scale production. The compound's stability under various conditions has also been extensively investigated, revealing its robustness in both polar and non-polar solvents.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. For instance, the cyano group can act as a nucleophile in click chemistry reactions, enabling the construction of complex molecular architectures. Similarly, the mercapto group facilitates thiol-based reactions, which are pivotal in forming disulfide bonds—a key feature in bioconjugation and drug delivery systems. The presence of the trifluoromethoxy group further enhances the compound's electronic properties, making it an attractive candidate for applications in optoelectronics and sensors.

Recent research has also explored the biological activity of Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate, particularly its potential as an anti-inflammatory and antioxidant agent. Studies conducted using cellular models have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX). Additionally, its antioxidant properties have been attributed to the electron-withdrawing effects of the trifluoromethoxy group, which stabilizes reactive intermediates and prevents oxidative damage.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway for its removal from aquatic environments. However, further studies are required to fully understand its long-term ecological effects and to develop strategies for minimizing environmental risks associated with its use.

The growing interest in Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate has also led to explorations in green chemistry practices. Researchers have investigated the use of renewable feedstocks and catalytic systems to synthesize this compound more sustainably. For example, catalytic hydrogenation using palladium catalysts has been employed to reduce synthetic steps while maintaining high product quality.

Looking ahead, the development of novel applications for this compound is expected to accelerate as researchers continue to uncover its full potential. Its unique combination of functional groups positions it as a valuable building block in drug discovery, material science, and green chemistry initiatives. As such, Ethyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate is poised to play a significant role in shaping future advancements across multiple disciplines.